Cas no 2196448-94-7 (1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one
• CAS No: 2196448-94-7
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5410883
• Update Time: 2025-05-20

1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C13H15ClN2O2/c1-2-13(17)16-7-3-4-11(9-16)18-12-6-5-10(14)8-15-12/h2,5-6,8,11H,1,3-4,7,9H2
• InChI Key： QMYLUWGCNJIVNF-UHFFFAOYSA-N
• SMILES： C(N1CCCC(OC2=NC=C(Cl)C=C2)C1)(=O)C=C

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.4±45.0 °C(Predicted)
• pka: 1.48±0.22(Predicted)

Additional information on 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one

Research Briefing on 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one (CAS: 2196448-94-7)

1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one (CAS: 2196448-94-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidinyl and pyridinyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one involves a multi-step process that includes the coupling of 5-chloro-2-pyridinol with a piperidine derivative, followed by the introduction of the propenone moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to improve yield and scalability, making it feasible for further preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinases and proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. In vitro studies have demonstrated its ability to disrupt key signaling pathways, leading to apoptosis in cancer cell lines. Additionally, its selectivity profile suggests a favorable safety margin, reducing the likelihood of off-target effects. These findings position 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one as a promising candidate for further drug development.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of disease have shown significant reduction in tumor growth and inflammation upon administration of 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one. Pharmacokinetic studies indicate good bioavailability and a favorable half-life, supporting its potential for oral administration. However, further optimization is required to address challenges related to metabolic stability and tissue distribution.

In conclusion, 1-[3-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl]-2-propen-1-one represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure, combined with its potent biological activity, makes it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The continued investigation of this compound may pave the way for novel treatments in oncology and inflammatory diseases.